Cas no 1033586-27-4 ([2-(2-Chlorophenyl)-5-trifluoromethyl-2H-pyrazol-3-yl]methanol)

• Product Name: [2-(2-Chlorophenyl)-5-trifluoromethyl-2H-pyrazol-3-yl]methanol
• CAS No: 1033586-27-4
• MF: C₁₁H₈ClF₃N₂O
• MW: 276.642231941223
• MDL: MFCD26389855
• CID: 2137984
• Update Time: 2025-09-28

[2-(2-Chlorophenyl)-5-trifluoromethyl-2H-pyrazol-3-yl]methanol Chemical and Physical Properties

Names and Identifiers

• [2-(2-chlorophenyl)-5-trifluoromethyl-2H-pyrazol-3-yl]methanol
• [2-(2-Chloro-phenyl)-5-trifluoromethyl-2H-pyrazol-3-yl]-methanol
• LASBHUPJOFCEAD-UHFFFAOYSA-N
• [2-(2-Chlorophenyl)-5-trifluoromethyl-2H-pyrazol-3-yl]-methanol
• [2-(2-Chlorophenyl)-5-trifluoromethyl-2H-pyrazol-3-yl]methanol

• MDL： MFCD26389855
• Inchi： 1S/C11H8ClF3N2O/c12-8-3-1-2-4-9(8)17-7(6-18)5-10(16-17)11(13,14)15/h1-5,18H,6H2
• InChI Key： LASBHUPJOFCEAD-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1N1C(CO)=CC(C(F)(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 290
• Topological Polar Surface Area: 38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on [2-(2-Chlorophenyl)-5-trifluoromethyl-2H-pyrazol-3-yl]methanol

Introduction to [2-(2-Chlorophenyl)-5-trifluoromethyl-2H-pyrazol-3-yl]methanol (CAS No. 1033586-27-4)

[2-(2-Chlorophenyl)-5-trifluoromethyl-2H-pyrazol-3-yl]methanol is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1033586-27-4, has garnered attention due to its potential applications in drug discovery and development. The molecular structure of this compound incorporates several key features, including a pyrazole core, a chlorophenyl substituent, and a trifluoromethyl group, which collectively contribute to its distinct chemical behavior and biological activity.

The pyrazole scaffold is a heterocyclic aromatic compound that has been widely studied for its pharmacological properties. Pyrazoles exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The presence of a chlorophenyl group in the molecular structure of [2-(2-Chlorophenyl)-5-trifluoromethyl-2H-pyrazol-3-yl]methanol introduces additional electronic and steric effects that can influence the compound's interactions with biological targets. This combination of structural elements makes the compound a promising candidate for further investigation in medicinal chemistry.

The trifluoromethyl group is another critical feature of this compound, known for its ability to enhance metabolic stability and binding affinity. In drug design, trifluoromethyl groups are often incorporated to improve the pharmacokinetic properties of molecules. The specific arrangement of these groups in [2-(2-Chlorophenyl)-5-trifluoromethyl-2H-pyrazol-3-yl]methanol suggests that it may exhibit enhanced bioavailability and prolonged activity upon administration.

In recent years, there has been increasing interest in the development of novel therapeutic agents based on heterocyclic compounds. The pyrazole derivatives, in particular, have shown considerable promise in various therapeutic areas. Studies have demonstrated that compounds containing the pyrazole moiety can interact with multiple biological pathways, making them valuable tools for drug discovery. [2-(2-Chlorophenyl)-5-trifluoromethyl-2H-pyrazol-3-yl]methanol is no exception and has been explored for its potential role in modulating these pathways.

One of the most compelling aspects of [2-(2-Chlorophenyl)-5-trifluoromethyl-2H-pyrazol-3-yl]methanol is its potential application in oncology research. Pyrazole derivatives have been reported to exhibit inhibitory effects on various kinases and enzymes involved in cancer cell proliferation and survival. The structural features of this compound, particularly the combination of the chlorophenyl and trifluoromethyl groups, may contribute to its ability to interfere with critical signaling pathways in cancer cells. Preliminary studies have suggested that this compound may have selective toxicity against certain cancer cell lines, making it an attractive candidate for further preclinical development.

Beyond oncology, [2-(2-Chlorophenyl)-5-trifluoromethyl-2H-pyrazol-3-yl]methanol has also been investigated for its potential anti-inflammatory properties. Chronic inflammation is a hallmark of many diseases, including cardiovascular disorders, autoimmune conditions, and neurodegenerative diseases. The ability of pyrazole derivatives to modulate inflammatory responses has been well-documented. The unique structural composition of this compound may enable it to interact with inflammatory mediators and pathways, potentially leading to novel therapeutic strategies.

The synthesis and characterization of [2-(2-Chlorophenyl)-5-trifluoromethyl-2H-pyrazol-3-yl]methanol have been subjects of extensive research. Advanced synthetic methodologies have been employed to optimize the yield and purity of this compound. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed transformations have played crucial roles in constructing the desired molecular framework. These synthetic approaches not only enhance the accessibility of the compound but also provide insights into its structural elucidation and reactivity.

In conclusion, [2-(2-Chlorophenyl)-5-trifluoromethyl-2H-pyrazol-3-yl]methanol (CAS No. 1033586-27-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, including the presence of a pyrazole, chlorophenyl, and trifluoromethyl moiety, make it a versatile molecule with potential applications in various therapeutic areas. Further research is warranted to fully explore its biological activities and develop novel drug candidates based on this promising scaffold.